Cas no 53496-81-4 (1H-Indene-3-acetic acid, 5-fluoro-2-methyl-, 1,1-dimethylethyl ester)

1H-Indene-3-acetic acid, 5-fluoro-2-methyl-, 1,1-dimethylethyl ester structure
53496-81-4 structure
Product Name:1H-Indene-3-acetic acid, 5-fluoro-2-methyl-, 1,1-dimethylethyl ester
CAS No:53496-81-4
MF:C16H19FO2
MW:262.319268465042
CID:357144
PubChem ID:71365199
Update Time:2025-04-19

1H-Indene-3-acetic acid, 5-fluoro-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 2-(6-fluoro-2-methyl-3H-inden-1-yl)acetate
    • DTXSID50788624
    • 53496-81-4
    • tert-Butyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate
    • Inchi: 1S/C16H19FO2/c1-10-7-11-5-6-12(17)8-14(11)13(10)9-15(18)19-16(2,3)4/h5-6,8H,7,9H2,1-4H3
    • InChI Key: PRVDXLRCRNBWFS-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(CC(=O)OC(C)(C)C)=C(C)C2

Computed Properties

  • Exact Mass: 262.13697
  • Monoisotopic Mass: 262.13690801g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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